Cas no 2229617-20-1 (3-methyl-2-2-(trifluoromethyl)pyridin-3-ylbutanoic acid)

• Product Name: 3-methyl-2-2-(trifluoromethyl)pyridin-3-ylbutanoic acid
• CAS No: 2229617-20-1
• MF: C₁₁H₁₂F₃NO₂
• MW: 247.213693618774
• CID: 6376732
• PubChem ID: 165711276
• Update Time: 2025-10-30

3-methyl-2-2-(trifluoromethyl)pyridin-3-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-2-(trifluoromethyl)pyridin-3-ylbutanoic acid
• EN300-1959547
• 3-methyl-2-[2-(trifluoromethyl)pyridin-3-yl]butanoic acid
• 2229617-20-1

• Inchi： 1S/C11H12F3NO2/c1-6(2)8(10(16)17)7-4-3-5-15-9(7)11(12,13)14/h3-6,8H,1-2H3,(H,16,17)
• InChI Key： MXIAFRKDGPQESF-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CN=1)C(C(=O)O)C(C)C)(F)F

Computed Properties

• Exact Mass: 247.08201311g/mol
• Monoisotopic Mass: 247.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-methyl-2-2-(trifluoromethyl)pyridin-3-ylbutanoic acid

Comprehensive Overview of 3-methyl-2-2-(trifluoromethyl)pyridin-3-ylbutanoic acid (CAS No. 2229617-20-1)

The compound 3-methyl-2-2-(trifluoromethyl)pyridin-3-ylbutanoic acid (CAS No. 2229617-20-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethylpyridine moiety and a butanoic acid backbone, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for fluorinated pharmaceuticals and heterocyclic compounds.

One of the key reasons for the growing interest in 3-methyl-2-2-(trifluoromethyl)pyridin-3-ylbutanoic acid is its role in the development of small-molecule inhibitors. The trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, which are critical factors in optimizing drug candidates. Recent studies have explored its utility in targeting enzymes and receptors associated with inflammatory diseases and metabolic disorders, aligning with the current focus on precision medicine and personalized therapeutics.

In addition to its pharmaceutical applications, CAS No. 2229617-20-1 is also being investigated for its potential in agrochemical formulations. The pyridine ring and trifluoromethyl substituent contribute to its pesticidal and herbicidal properties, addressing the need for more efficient and environmentally friendly crop protection solutions. This aligns with the global trend toward sustainable agriculture and the reduction of chemical residues in food products.

The synthesis of 3-methyl-2-2-(trifluoromethyl)pyridin-3-ylbutanoic acid involves multi-step organic reactions, including cross-coupling and carboxylation processes. Advanced techniques such as flow chemistry and catalysis have been employed to improve yield and purity, reflecting the industry's shift toward green chemistry practices. These innovations are particularly relevant to researchers searching for scalable synthetic methods and cost-effective production strategies.

From a commercial perspective, the demand for CAS No. 2229617-20-1 is driven by its versatility and the expanding market for fine chemicals. Suppliers and manufacturers are increasingly focusing on high-purity grades to meet the stringent requirements of pharmaceutical and agrochemical applications. This has led to a surge in inquiries about custom synthesis and bulk availability, highlighting the compound's industrial relevance.

Safety and regulatory compliance are also critical considerations for 3-methyl-2-2-(trifluoromethyl)pyridin-3-ylbutanoic acid. While it is not classified as a hazardous substance, proper handling and storage are essential to ensure workplace safety. Researchers and industry professionals frequently search for material safety data sheets (MSDS) and regulatory guidelines to adhere to best practices.

In summary, 3-methyl-2-2-(trifluoromethyl)pyridin-3-ylbutanoic acid (CAS No. 2229617-20-1) represents a promising compound with diverse applications in drug development and agrochemical innovation. Its unique chemical properties and adaptability to modern synthetic techniques make it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable farming.